75-85-4

2-Methyl-2-butanol

In Stock

• CAS RN:
• 75-85-4

• Formula:
• C5H12O

• InChI:
• InChI=1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3

• InChIKey:
• MSXVEPNJUHWQHW-UHFFFAOYSA-N

• t-Amyl Alcohol is an isomeric form of pentanol. It is widely used as an organic solvent in areas such as organic synthesis and biotransformation.
  2-Methyl-2-butanol is an isomeric form of pentanol. Various physical properties (static dielectric constant, viscosity, density, ultrasonic and dielectric relaxation) of 2-methyl-2-butanol have been evaluated over a wide range of temperatures. Its ability as solvent in the extraction of furfural from aqueous solutions has been tested. Kinetic parameters of the three-phase reaction of MBY with hydrogen catalyzed by a commercial palladium-based catalyst in the absence of solvent have been described.
  2-Methyl-2-butanol, an isomer of n-pentanol, is an organic solvent used mostly in esterification reactions.
  2-Methyl-2-butanol, also known as T-amyl alcohol or amylene hydrate, belongs to the class of organic compounds know...

3,4-Diethylphenol

Usually In Stock

• CAS RN:
• 875-85-4

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-3-8-5-6-10(11)7-9(8)4-2/h5-7,11H,3-4H2,1-2H3

• InChIKey:
• SEAZSNZFNABEMJ-UHFFFAOYSA-N

• 3,4-Diethylphenol is a natural product found in Mosla chinensis with data available.

Silane, (2-phenylethylidene)bis-

Usually In Stock

• CAS RN:
• 5675-85-4

• Formula:
• C8H8Si2

• InChI:
• InChI=1S/C8H8Si2/c9-8(10)6-7-4-2-1-3-5-7/h1-5,8H,6H2

• InChIKey:
• NBGOUYWWBCKCSV-UHFFFAOYSA-N

• Silane, (2-phenylethylidene)bis- is a useful research compound. Its molecular formula is C8H8Si2 and its molecular weight is 160.32 g/mol. The purity is usually 95%.

[6-Methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl](phenyl)methanone

• CAS RN:
• 63675-85-4

• Formula:
• C23H18O3S

• InChI:
• InChI=1S/C23H18O3S/c1-25-17-10-8-16(9-11-17)23-21(22(24)15-6-4-3-5-7-15)19-13-12-18(26-2)14-20(19)27-23/h3-14H,1-2H3

• InChIKey:
• KOVZLIVFGHJFEN-UHFFFAOYSA-N

• [6-Methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl](phenyl)methanone is a useful research compound. Its molecular formula is C23H18O3S and its molecular weight is 374.5 g/mol. The purity is usually 95%.

4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate

• CAS RN:
• 356775-85-4

• Formula:
• C16H16N4O2S2

• InChI:
• InChI=1S/C16H16N4O2S2/c1-2-3-12-8-14(21)20-16(19-12)23-9-15(22)18-11-4-6-13(7-5-11)24-10-17/h4-8H,2-3,9H2,1H3,(H,18,22)(H,19,20,21)

• InChIKey:
• QRHHMQVQXRTAMN-UHFFFAOYSA-N

• 4-({[(4-Hydroxy-6-propyl-2-pyrimidinyl)sulfanyl]acetyl}amino)phenyl thiocyanate is a useful research compound. Its molecular formula is C16H16N4O2S2 and its molecular weight is 360.5g/mol. The purity is usually 95%.

N-(4-methoxyphenyl)-2-(quinazolin-4-ylthio)acetamide

In Stock

• CAS RN:
• 704875-85-4

• Formula:
• C17H15N3O2S

• InChI:
• InChI=1S/C17H15N3O2S/c1-22-13-8-6-12(7-9-13)20-16(21)10-23-17-14-4-2-3-5-15(14)18-11-19-17/h2-9,11H,10H2,1H3,(H,20,21)

• InChIKey:
• YFQMSFAQDOSQJT-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-2-(quinazolin-4-ylthio)acetamide is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.39. The purity is usually 95%.

5-cyano-N,N-diethyl-4-(furan-2-yl)-2-methyl-6-sulfanylidene-1H-pyridine-3-carboxamide

In Stock

• CAS RN:
• 851175-85-4

• Formula:
• C16H17N3O2S

• InChI:
• InChI=1S/C16H17N3O2S/c1-4-19(5-2)16(20)13-10(3)18-15(22)11(9-17)14(13)12-7-6-8-21-12/h6-8H,4-5H2,1-3H3,(H,18,22)

• InChIKey:
• QHUNUQMWHATEHZ-UHFFFAOYSA-N

• 5-cyano-N,N-diethyl-4-(furan-2-yl)-2-methyl-6-sulfanylidene-1H-pyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.

1-Boc-4-(carboxy-thiophen-3-YL-methyl)-[1,4]diazepane

In Stock

• CAS RN:
• 885275-85-4

• Formula:
• C16H24N2O4S

• InChI:
• InChI=1S/C16H24N2O4S/c1-16(2,3)22-15(21)18-7-4-6-17(8-9-18)13(14(19)20)12-5-10-23-11-12/h5,10-11,13H,4,6-9H2,1-3H3,(H,19,20)

• InChIKey:
• GKQFMQTWRSMUME-UHFFFAOYSA-N

• 1-Boc-4-(carboxy-thiophen-3-YL-methyl)-[1,4]diazepane is a useful research compound. Its molecular formula is C16H24N2O4S and its molecular weight is 340.4 g/mol. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyethyl)oxalamide

In Stock

• CAS RN:
• 872975-85-4

• Formula:
• C19H29N3O6S

• InChI:
• InChI=1S/C19H29N3O6S/c1-13-10-14(2)17(15(3)11-13)29(25,26)22-7-5-8-28-16(22)12-21-19(24)18(23)20-6-9-27-4/h10-11,16H,5-9,12H2,1-4H3,(H,20,23)(H,21,24)

• InChIKey:
• FIAXSBRARWCMJK-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methoxyethyl)oxalamide is a useful research compound. Its molecular formula is C19H29N3O6S and its molecular weight is 427.52. The purity is usually 95%.

N1-(3-(2-oxopyrrolidin-1-yl)propyl)-N2-(o-tolyl)oxalamide

In Stock

• CAS RN:
• 898375-85-4

• Formula:
• C16H21N3O3

• InChI:
• InChI=1S/C16H21N3O3/c1-12-6-2-3-7-13(12)18-16(22)15(21)17-9-5-11-19-10-4-8-14(19)20/h2-3,6-7H,4-5,8-11H2,1H3,(H,17,21)(H,18,22)

• InChIKey:
• JIVPFGNZMPWMGV-UHFFFAOYSA-N

• N1-(3-(2-oxopyrrolidin-1-yl)propyl)-N2-(o-tolyl)oxalamide is a useful research compound. Its molecular formula is C16H21N3O3 and its molecular weight is 303.362. The purity is usually 95%.

6-Methyl-4-oxo-2-spiro(N-Boc-piperidine-4-yl)-benzopyran

In Stock

• CAS RN:
• 958575-85-4

• Formula:
• C19H25NO4

• InChI:
• InChI=1S/C19H25NO4/c1-13-5-6-16-14(11-13)15(21)12-19(23-16)7-9-20(10-8-19)17(22)24-18(2,3)4/h5-6,11H,7-10,12H2,1-4H3

• InChIKey:
• SBLPVMNSMSYIPK-UHFFFAOYSA-N

• 6-Methyl-4-oxo-2-spiro(N-Boc-piperidine-4-yl)-benzopyran is a useful research compound. Its molecular formula is C19H25NO4 and its molecular weight is 331.4 g/mol. The purity is usually 95%.

2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 681275-85-4

• Formula:
• C25H21F3N2OS

• InChI:
• InChI=1S/C25H21F3N2OS/c1-17-7-6-8-18(13-17)14-30-15-23(19-9-2-5-12-22(19)30)32-16-24(31)29-21-11-4-3-10-20(21)25(26,27)28/h2-13,15H,14,16H2,1H3,(H,29,31)

• InChIKey:
• AOSSTNLNEMZQPS-UHFFFAOYSA-N

• 2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C25H21F3N2OS and its molecular weight is 454.51. The purity is usually 95%.

Ethyl 7-oxo-7-[4-(piperidinomethyl)phenyl]heptanoate

In Stock

• CAS RN:
• 898775-85-4

• Formula:
• C21H31NO3

• InChI:
• InChI=1S/C21H31NO3/c1-2-25-21(24)10-6-3-5-9-20(23)19-13-11-18(12-14-19)17-22-15-7-4-8-16-22/h11-14H,2-10,15-17H2,1H3

• InChIKey:
• KJMIEQBDETXVBG-UHFFFAOYSA-N

• Ethyl 7-oxo-7-[4-(piperidinomethyl)phenyl]heptanoate is a useful research compound. Its molecular formula is C21H31NO3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.

Benzaldehyde, 4,4'-[1,3-phenylenebis(methylene)]bis-

Usually In Stock

• CAS RN:
• 877775-85-4

• Formula:
• C22H18O2

• InChI:
• InChI=1S/C22H18O2/c23-15-19-8-4-17(5-9-19)12-21-2-1-3-22(14-21)13-18-6-10-20(16-24)11-7-18/h1-11,14-16H,12-13H2

• InChIKey:
• GGZYEXRGHNWTTO-UHFFFAOYSA-N

• Benzaldehyde, 4,4'-[1,3-phenylenebis(methylene)]bis- is a useful research compound. Its molecular formula is C22H18O2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.

1-Benzylcyclopentanecarboxylic acid

In Stock

• CAS RN:
• 220875-85-4

• Formula:
• C13H16O2

• InChI:
• InChI=1S/C13H16O2/c14-12(15)13(8-4-5-9-13)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,14,15)

• InChIKey:
• PJWROSNRJZXGHJ-UHFFFAOYSA-N

• 1-Benzylcyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.

3-bromo-2-iodo-5-methylbenzonitrile

In Stock

• CAS RN:
• 2167475-85-4

• Formula:
• C8H5BrIN

• 3-bromo-2-iodo-5-methylbenzonitrile is a useful research compound. Its molecular formula is C8H5BrIN and its molecular weight is 321.9. The purity is usually 95%.

N-[2-(N-Ethyl-2-methylanilino)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361875-85-4

• Formula:
• C26H33N3O2

• InChI:
• InChI=1S/C26H33N3O2/c1-4-24(30)29-18-15-26(16-19-29,22-12-7-6-8-13-22)25(31)27-17-20-28(5-2)23-14-10-9-11-21(23)3/h4,6-14H,1,5,15-20H2,2-3H3,(H,27,31)

• InChIKey:
• PKLCRSGTCWMPNO-UHFFFAOYSA-N

• N-[2-(N-Ethyl-2-methylanilino)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H33N3O2 and its molecular weight is 419.569. The purity is usually 95%.

5-Methyl-2-[[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379975-85-4

• Formula:
• C15H22N6O

• InChI:
• InChI=1S/C15H22N6O/c1-12-6-16-15(17-7-12)22-10-13-4-3-5-21(8-13)9-14-19-18-11-20(14)2/h6-7,11,13H,3-5,8-10H2,1-2H3

• InChIKey:
• UOTJGLOOCRYTQB-UHFFFAOYSA-N

• 5-Methyl-2-[[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C15H22N6O and its molecular weight is 302.382. The purity is usually 95%.